Cas no 2228216-25-7 (tert-butyl N-1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2228216-25-7
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 6485263
• PubChem ID: 165777931
• Update Time: 2025-11-06

tert-butyl N-1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl-N-methylcarbamate
• 2228216-25-7
• tert-butyl N-[1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl]-N-methylcarbamate
• EN300-1871558

• Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(19)17(4)10(9-18)13-11(20-5)7-16-8-12(13)21-6/h7-10H,1-6H3
• InChI Key： OIFMKEMOEYPCII-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C(=CN=CC=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl N-1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl-N-methylcarbamate, with the CAS number 2228216-25-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound is notable for its unique structural features and its potential applications in drug development and pest control. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a pyridine ring substituted with methoxy groups at positions 3 and 5. The presence of these substituents imparts the compound with distinctive electronic and steric properties, making it a valuable candidate for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of tert-butyl N-1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl-N-methylcarbamate in the development of bioactive compounds. Researchers have explored its role as a precursor for synthesizing novel agrochemicals, particularly in the context of herbicides and insecticides. The methoxy-substituted pyridine ring is known to enhance the compound's stability and bioavailability, making it an ideal scaffold for further chemical derivatization. Moreover, the tert-butyl group contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems.

In terms of synthesis, the compound can be prepared via a multi-step process involving nucleophilic substitutions and carbamate formation. The key intermediates include the corresponding pyridine derivative and an activated carbonyl compound. The reaction conditions are optimized to ensure high yields and selectivity, which are critical for large-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its purity and structural integrity.

The application of tert-butyl N-1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl-N-methylcarbamate extends beyond agrochemicals. It has also been investigated for its potential in pharmaceutical research, particularly in the design of targeted drug delivery systems. The compound's ability to form stable complexes with various biomolecules makes it a promising candidate for drug conjugation technologies. Additionally, its compatibility with green chemistry principles has positioned it as an environmentally friendly alternative to traditional chemical agents.

From an environmental standpoint, the ecological impact of this compound has been thoroughly evaluated. Studies indicate that it exhibits low toxicity to non-target organisms, making it suitable for use in sustainable agricultural practices. Regulatory agencies have approved its use under specific guidelines, ensuring that its benefits are maximized while minimizing potential risks to ecosystems.

In conclusion, tert-butyl N-1-(3,5-dimethoxypyridin-4-yl)-2-oxoethyl-N-methylcarbamate represents a significant advancement in modern organic chemistry. Its versatile structure and promising applications across multiple industries underscore its importance as a research focus. As scientific understanding continues to evolve, this compound is expected to play an increasingly pivotal role in driving innovation within the chemical sciences.